Plasmonic Cu2−xS nanoparticles: a brief introduction of optical properties and applications

Materials Advances Pub Date: 2021-01-18 DOI: 10.1039/D0MA00837K

Abstract

Cu2−xS (0 < x ≤ 1) nanoparticles (NPs) heavily doped with copper vacancies can support localized surface plasmon resonance (LSPR) in near-infrared and mid-infrared spectral wavelengths, causing resonant absorption, scattering of photons and near-surface electric field enhancement. In this review, we will firstly discuss the fundamentals of optical responses in Cu2−xS and their numerical modeling, followed by the highlights of their flexible LSPR manipulation and LSPR correlated photoluminescence. Furthermore, we will present recently exploited applications based on the LSPR of Cu2−xS NPs. Finally, we will give a brief conclusion of the review and discuss the remaining open issues relating to the particle synthesis, chemistries, physics, optics and industrial applications, and we will propose some possible further research directions as well.

Graphical abstract: Plasmonic Cu2−xS nanoparticles: a brief introduction of optical properties and applications
Plasmonic Cu2−xS nanoparticles: a brief introduction of optical properties and applications
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